Cas no 2328072-69-9 (5-(4-(Benzyloxy)-3-fluorophenyl)oxazole)

• Product Name: 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole
• CAS No: 2328072-69-9
• MF: C₁₆H₁₂FNO₂
• MW: 269.270387649536
• MDL: MFCD32631875
• CID: 5079366
• Update Time: 2026-03-01

5-(4-(Benzyloxy)-3-fluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-(benzyloxy)-3-fluorophenyl)oxazole
• 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole

• MDL： MFCD32631875
• Inchi： 1S/C16H12FNO2/c17-14-8-13(16-9-18-11-20-16)6-7-15(14)19-10-12-4-2-1-3-5-12/h1-9,11H,10H2
• InChI Key： NRBXUCQHNNBPDC-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=CN=CO2)C=CC=1OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 3.6
• Topological Polar Surface Area: 35.3

Additional information on 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole

Introduction to 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole (CAS No. 2328072-69-9)

5-(4-(Benzyloxy)-3-fluorophenyl)oxazole, with the CAS number 2328072-69-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole make it a promising candidate for further research and development in various pharmaceutical areas.

The chemical structure of 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole consists of a benzene ring substituted with a benzyloxy group and a fluorine atom, attached to an oxazole ring. The presence of these functional groups imparts specific physicochemical properties that influence its biological activity. For instance, the benzyloxy group can enhance lipophilicity, which is crucial for cell membrane permeability and drug absorption. The fluorine atom, on the other hand, can modulate the compound's metabolic stability and binding affinity to target proteins.

Recent studies have explored the potential of 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole in various therapeutic contexts. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole has also shown promise in cancer research. A study published in Cancer Letters reported that this compound demonstrated potent cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential candidate for further development as an anticancer drug.

In addition to its direct biological activities, 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole has been investigated as a scaffold for the design of more potent and selective derivatives. Medicinal chemists have synthesized various analogs by modifying the substituents on the benzene ring or the oxazole ring. These modifications have led to compounds with enhanced potency and improved pharmacokinetic properties. For example, introducing additional fluorine atoms or bulky alkyl groups has been shown to increase metabolic stability and reduce off-target effects.

The safety profile of 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for clinical trials. However, further research is needed to fully understand its long-term safety and potential side effects.

Clinical trials are currently underway to evaluate the efficacy and safety of 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole in human subjects. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms without severe adverse effects. These findings have paved the way for more advanced clinical trials to confirm the compound's therapeutic potential.

In conclusion, 5-(4-(Benzyloxy)-3-fluorophenyl)oxazole (CAS No. 2328072-69-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, it is likely that this compound will play an increasingly important role in the treatment of various diseases.